2-(4-methylphenyl)-2-oxoethyl N-(4-nitrobenzoyl)phenylalaninate

• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 2-[(4-nitrobenzoyl)amino]-3-phenylpropanoate
• InChI: InChI=1S/C25H22N2O6/c1-17-7-9-19(10-8-17)23(28)16-33-25(30)22(15-18-5-3-2-4-6-18)26-24(29)20-11-13-21(14-12-20)27(31)32/h2-14,22H,15-16H2,1H3,(H,26,29)
• InChI Key: DTFKSASOLJARGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol

Description

2-(4-methylphenyl)-2-oxoethyl N-(4-nitrobenzoyl)phenylalaninate, commonly known as NIPAM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of phenylalanine and is widely used in various biochemical and physiological studies. In

Scientific Research Applications

NIPAM has been extensively used in scientific research due to its unique properties. It is widely used as a fluorescent labeling agent for proteins and peptides, which allows for the visualization of these molecules in living cells. Additionally, NIPAM is used as a cross-linking agent for the preparation of hydrogels, which have applications in tissue engineering and drug delivery systems. NIPAM is also used as a model compound for studying the interaction of peptides with biological membranes.

Mechanism of Action

NIPAM interacts with proteins and peptides through non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. This interaction leads to the formation of stable complexes between NIPAM and the target molecule. The fluorescent properties of NIPAM allow for the visualization of the interaction between NIPAM and the target molecule.
Biochemical and Physiological Effects:
NIPAM has been shown to have minimal effects on the biochemical and physiological properties of proteins and peptides. It does not affect the activity or stability of these molecules, making it an ideal fluorescent labeling agent. Additionally, NIPAM hydrogels have been shown to have excellent biocompatibility and can be used for tissue engineering and drug delivery applications.

Advantages and Limitations for Lab Experiments

NIPAM has several advantages for use in lab experiments. It is easy to synthesize, has high yield, and is readily available. Additionally, NIPAM has minimal effects on the biochemical and physiological properties of proteins and peptides, making it an ideal fluorescent labeling agent. However, NIPAM has some limitations as well. It is sensitive to pH and temperature changes, which can affect its fluorescence properties. Additionally, NIPAM has limited solubility in water, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of NIPAM in scientific research. One potential application is the development of NIPAM-based hydrogels for drug delivery systems. These hydrogels can be designed to release drugs in response to specific stimuli, such as changes in pH or temperature. Additionally, NIPAM can be used as a model compound for studying the interaction of peptides with biological membranes. Further research is needed to fully understand the potential applications of NIPAM in these areas.
Conclusion:
In conclusion, NIPAM is a unique chemical compound that has gained significant attention in scientific research due to its fluorescent properties and minimal effects on the biochemical and physiological properties of proteins and peptides. It has several advantages for use in lab experiments, including easy synthesis, high yield, and minimal effects on target molecules. However, it also has some limitations, such as sensitivity to pH and temperature changes and limited solubility in water. Further research is needed to fully understand the potential applications of NIPAM in drug delivery systems and the interaction of peptides with biological membranes.